Cas no 1006458-44-1 (2-(4-carbamoyl-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(4-carbamoyl-1H-pyrazol-1-yl)acetic acid
• CAS No: 1006458-44-1
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• MDL: MFCD06805786
• CID: 3060509
• PubChem ID: 19623314
• Update Time: 2025-04-21

2-(4-carbamoyl-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-carbamoyl-1H-pyrazol-1-yl)acetic acid
• 2-(4-carbamoyl-1H-pyrazol-1-yl)acetic acid
• 2-(4-carbamoylpyrazol-1-yl)acetic acid
• BBL040402
• STK350291
• AKOS000314780
• CS-0264330
• (4-CARBAMOYLPYRAZOL-1-YL)ACETIC ACID
• 2-[4-(AMINOCARBONYL)-1H-PYRAZOL-1-YL]ACETIC ACID
• EN300-92601
• 2-(4-carbamoyl-1H-pyrazol-1-yl)aceticacid
• [4-(aminocarbonyl)-1H-pyrazol-1-yl]acetic acid
• 1006458-44-1
• Z1020837360
• GQB45844

• MDL： MFCD06805786
• Inchi： 1S/C6H7N3O3/c7-6(12)4-1-8-9(2-4)3-5(10)11/h1-2H,3H2,(H2,7,12)(H,10,11)
• InChI Key： XNJAYHRDABZHEK-UHFFFAOYSA-N
• SMILES： OC(CN1C=C(C(N)=O)C=N1)=O

Computed Properties

• Exact Mass: 169.04874109Da
• Monoisotopic Mass: 169.04874109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 98.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives